Effect of the functionalisation route on a Zr-MOF with an Ir–NHC complex for catalysis†

Chemical Communications Pub Date: 2015-06-02 DOI: 10.1039/C5CC03934G

Abstract

A new iridium N-heterocyclic carbene (NHC) metallolinker has been synthesised and introduced into a metal–organic framework (MOF), for the first time, via two different routes: direct synthesis and postsynthetic exchange (PSE). The two materials were compared in terms of the Ir loading and distribution using X-ray energy dispersive spectroscopy (EDS), the local Ir structure using X-ray absorption spectroscopy (XAS) and the catalytic activity. The materials showed good activity and recyclability as catalysts for the isomerisation of an allylic alcohol.

Graphical abstract: Effect of the functionalisation route on a Zr-MOF with an Ir–NHC complex for catalysis
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